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Compound of Interest

Compound Name: MEISi-2

Cat. No.: B10824725

Audience: Researchers, scientists, and drug development professionals.

Introduction

MEISi-2 is a selective inhibitor of the Myeloid Ecotropic Viral Integration Site 1 (MEIS) family of
homeodomain transcription factors.[1] MEIS proteins are critical regulators of various
developmental processes, including hematopoiesis, and have been implicated in the
pathogenesis of certain cancers.[1] MEISi-2 functions by down-regulating MEIS target gene
expression, thereby impacting processes such as hematopoietic stem cell (HSC) self-renewal.
[1] These application notes provide detailed protocols for the solubilization and use of MEISi-2
in a cell culture setting.

Product Information

e Chemical Name: MEISi-2
o Molecular Formula: C1sH14N20s3
» Molecular Weight: 306.32 g/mol

e Appearance: Light yellow to yellow solid[1]

Quantitative Data Summary
Table 1: Solubility and Storage

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10824725?utm_src=pdf-interest
https://www.benchchem.com/product/b10824725?utm_src=pdf-body
https://www.medchemexpress.com/meisi-2.html
https://www.medchemexpress.com/meisi-2.html
https://www.benchchem.com/product/b10824725?utm_src=pdf-body
https://www.medchemexpress.com/meisi-2.html
https://www.benchchem.com/product/b10824725?utm_src=pdf-body
https://www.benchchem.com/product/b10824725?utm_src=pdf-body
https://www.medchemexpress.com/meisi-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Value Notes
A polar aprotic solvent that can
Solvent Dimethyl Sulfoxide (DMSO) dissolve both polar and

nonpolar compounds.[2]

Solubility in DMSO

100 mg/mL (326.46 mM)

Ultrasonic treatment may be
required to fully dissolve the
compound. Use newly opened,
anhydrous DMSO as its
hygroscopic nature can

negatively impact solubility.

Powder Storage

-20°C for 3 years

Store in a dry, dark place.

Stock Solution Storage

-80°C forup to 6

months

Aliquot to avoid repeated

freeze-thaw cycles.

-20°C for up to 1 month

Table 2: Stock Solution Preparation Guide

This table provides the required mass of MEISi-2 to prepare stock solutions of common molar

concentrations.

Desired Stock

Volume of DMSO

Volume of DMSO Volume of DMSO

Concentration for 1 mg for 5 mg for 10 mg
1mM 3.2646 mL 16.3228 mL 32.6456 mL
5 mM 0.6529 mL 3.2646 mL 6.5291 mL
10 mM 0.3265 mL 1.6323 mL 3.2646 mL
50 mM 0.0653 mL 0.3265 mL 0.6529 mL

Experimental Protocols
Protocol 1: Preparation of MEISi-2 Stock Solution (10

mM)
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Materials:

MEISi-2 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or cryovials
Vortex mixer

Ultrasonic water bath

Procedure:

Weighing: Accurately weigh 1 mg of MEISi-2 powder and transfer it to a sterile
microcentrifuge tube.

Solubilization: Add 326.5 L of anhydrous DMSO to the tube.

Dissolution: Vortex the solution for 1-2 minutes. If the solid does not fully dissolve, place the
tube in an ultrasonic water bath for 5-10 minutes, or until the solution is clear.

Sterilization: While the solution is considered sterile due to the properties of DMSO, for
sensitive applications, it can be filter-sterilized using a 0.22 um syringe filter compatible with
DMSO.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes
(e.g., 10-20 pL) in sterile cryovials. Store the aliquots at -80°C for long-term storage (up to 6
months) or -20°C for short-term storage (up to 1 month).

Protocol 2: General Cell Culture Treatment with MEISIi-2

Materials:

Cultured cells in appropriate flasks or plates
Complete cell culture medium

MEISi-2 stock solution (e.g., 10 mM in DMSO)
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e Vehicle control (sterile DMSO)
Procedure:

o Cell Seeding: Seed cells at the desired density in culture plates or flasks and allow them to
adhere and stabilize overnight in a humidified incubator at 37°C and 5% CO-.

o Preparation of Working Solution:
o Thaw an aliquot of the MEISi-2 stock solution at room temperature.

o Perform a serial dilution of the stock solution into pre-warmed complete culture medium to
achieve the desired final concentration (e.g., 1 UM, 5 uM, 10 uM).

o Important: The final concentration of DMSO in the culture medium should be kept below
0.5%, and ideally below 0.1%, to avoid solvent-induced cytotoxicity.

o Prepare a vehicle control by adding the same volume of DMSO to the culture medium as
was used for the highest concentration of MEISi-2.

e Cell Treatment:
o Carefully remove the existing medium from the cultured cells.

o Add the medium containing the desired concentration of MEISi-2 or the vehicle control to
the respective wells or flasks.

 Incubation: Return the cells to the incubator and culture for the desired experimental
duration.

e Analysis: Following incubation, cells can be harvested for downstream analysis, such as
Western blotting, RT-qPCR, or functional assays.

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the mechanism of MEISi-2 and a typical experimental
workflow.
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@ MEISI-2 inhibits MEIS1, preventing transcription of target genes.
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Caption: MEISI-2 inhibits MEIS1, preventing transcription of target genes.
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Prepare 10 mM MEISI-2 Seed Cells in Culture Plates

Stock in DMSO (e.g., 24-well plate) General workflow for treating cultured cells with MEISI-2.
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Caption: General workflow for treating cultured cells with MEISIi-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for MEISI-2 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824725#meisi-2-solubility-in-dmso-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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